Cas no 1154939-53-3 (1-[(3-cyanophenyl)methyl]-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-[(3-cyanophenyl)methyl]-1H-pyrazole-4-carboxylic acid
• CAS No: 1154939-53-3
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 5073344
• Update Time: 2025-08-04

1-[(3-cyanophenyl)methyl]-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3-cyanophenyl)methyl]-1H-pyrazole-4-carboxylic acid
• 1-[(3-cyanophenyl)methyl]pyrazole-4-carboxylic acid

• Inchi： 1S/C12H9N3O2/c13-5-9-2-1-3-10(4-9)7-15-8-11(6-14-15)12(16)17/h1-4,6,8H,7H2,(H,16,17)
• InChI Key： WURPHHSOWDTRLN-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1)CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives